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Compound of Interest

Compound Name: 2-Aminocinnamic acid

CAS No.: 1664-63-7

Cat. No.: B167384

Get Quote

Executive Summary
2-Aminocinnamic acid (CAS: 614-65-3) is an amphoteric organic intermediate widely used in

the synthesis of quinolines and indoles. While often classified as a lower-tier hazard (Irritant)

compared to its nitro- precursors, its disposal requires strict adherence to organic waste

protocols to prevent environmental contamination and ensuring regulatory compliance.[1][2]

Immediate Disposal Directive:

Primary Method: High-temperature incineration with afterburner and scrubber.

Waste Stream: Non-halogenated Organic Solid (unless dissolved in halogenated solvents).

Critical Incompatibility: Strong Oxidizing Agents.[3][4]

Chemical Safety Profile & Hazard Assessment
Before initiating disposal, the waste generator must validate the chemical state.[1][2] The

amphoteric nature of 2-Aminocinnamic acid (containing both basic amine and acidic carboxyl
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groups) dictates its solubility and reactivity profile during waste consolidation.

GHS Classification (29 CFR 1910.1200)
Hazard Category Hazard Statement Code

Skin Irritation Causes skin irritation H315

Eye Irritation Causes serious eye irritation H319

STOT-SE May cause respiratory irritation H335

Aquatic Toxicity Harmful to aquatic life (Acute) H402

Physical Properties Affecting Disposal
State: Solid (Powder/Crystalline).[5]

Solubility: Soluble in ethanol, ether; sparingly soluble in water.[1][2]

Reactivity: Incompatible with strong oxidizers (risk of exothermic reaction) and strong

acids/bases (salt formation).

Waste Characterization & Segregation Strategy
Effective disposal begins with segregation.[6] Mixing 2-Aminocinnamic acid with incompatible

streams can lead to unexpected heat generation or polymerization.

Logic Flow for Waste Segregation
The following decision tree illustrates the correct classification path for 2-Aminocinnamic acid
waste.
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Figure 1: Decision matrix for segregating 2-Aminocinnamic acid waste streams based on

physical state and solvent composition.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance & Spills)
Applicability: Expired reagents, reaction byproducts, or spill cleanup residues.[1][2][7]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid

metal containers if the waste is wet/acidic to prevent corrosion.[8]

Labeling: Affix a hazardous waste tag. Clearly print: "2-Aminocinnamic Acid - Irritant."[5][9]

Accumulation:

Do not fill the container >90% capacity.

Keep the container closed when not actively adding waste.[6]

Disposal Path: Transfer to Environmental Health & Safety (EHS) for incineration.

Mechanism:[9][10] Incineration ensures the destruction of the aromatic ring system,

converting the amine nitrogen to

or

(scrubbed) and carbon to

.[1][2]

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors or filtrates containing 2-Aminocinnamic acid.

pH Check: Ensure the solution pH is between 5 and 9. Extreme pH levels ( < 2 or > 12.5)

may trigger additional RCRA Corrosive (D002) classification.

Solvent Compatibility:

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, place in

the Halogenated Waste carboy.[1][2][8]

Scenario 2 (Non-Halogenated): If dissolved in Ethanol, Methanol, or Ethyl Acetate, place

in the Non-Halogenated/Flammable Waste carboy.[1][2]

Precipitation Risk: As an amphoteric solid, 2-Aminocinnamic acid may precipitate if waste

streams of opposing pH are mixed. Always check for precipitate formation when adding to a
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central carboy; precipitates can clog pump systems at disposal facilities.

Spill Response Workflow
In the event of a laboratory spill, immediate containment prevents respiratory exposure to dust.

[1][2]

1. Assess Risk
(Quantity? Dust?)

2. Don PPE
(Nitrile Gloves, Goggles,

N95 if dusty)

3. Containment
(Cover with damp paper towel

to suppress dust)

4. Cleanup
(Sweep/Scoop into
Waste Container)

5. Decontamination
(Wash surface with

soap & water)
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Figure 2: Step-by-step spill response protocol minimizing dust generation.

Specific Cleanup Steps:

Dust Suppression: Do not dry sweep. Cover the spill with a paper towel dampened with

water or a compatible solvent (e.g., ethanol) to prevent airborne dust.[1][2]

Collection: Scoop the wet material into a dedicated solid waste container.

Surface Wash: Clean the area with a mild detergent solution. 2-Aminocinnamic acid
residues can be stubborn; a second wipe with ethanol may be required.

Regulatory Compliance (RCRA & EPA)[3][4]
While 2-Aminocinnamic acid is not a P-listed or U-listed acute hazardous waste under RCRA

(40 CFR 261.33), it must be managed as a chemical waste.[1][2]

Waste Coding:

If the waste exhibits no other characteristics (ignitability, corrosivity), it is often coded as

Non-Regulated Chemical Waste by federal standards, but state regulations (e.g.,

California, Massachusetts) may differ.[1][2]

Best Practice: Manage as Hazardous Waste to ensure incineration.
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Sewer Disposal:Strictly Prohibited. Do not discharge into drains.[11] The compound's aquatic

toxicity (H402) poses a risk to local water systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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